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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

Cat. No.: B1664614

Essential Safety and Handling Guide for 4-
Isopropoxybenzoic Acid

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 4-Isopropoxybenzoic acid, tailored for research and drug development
professionals. Following these procedures is essential for ensuring a safe laboratory
environment.

Hazard Identification and Safety Data

4-1sopropoxybenzoic acid is a white to off-white solid powder that can cause irritation to the
skin, eyes, and respiratory system.[1][2][3] It is crucial to be aware of its properties to handle it
safely.
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Identifier Value Source
CAS Number 13205-46-4 [2]
Molecular Formula C10H1203 [2]
Molecular Weight 180.20 g/mol [2]
Appearance White to off-white powder solid  [1][4]

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o [2]
eye irritationH335: May cause

respiratory irritation

Signal Word Warning [1112]
Room temperature, store

Storage Temperature [5][6]
below +30°C

Solubility Insoluble in water [3][5]

Incompatible Materials Strong oxidizing agents [31[7]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling 4-Isopropoxybenzoic acid.[1]

e Eye and Face Protection:
o Chemical safety goggles are mandatory.[8]

o For operations with a higher risk of splashing or dust generation, a face shield should be
used in addition to goggles.[8][9]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.[9] Always
inspect gloves for any signs of degradation or puncture before use.
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o Lab Coat/Gown: A long-sleeved, impermeable lab coat or gown that closes in the back is
necessary to protect from skin contact.[10]

o Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

o Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling dust.[1]

o If a fume hood is not available or if dust is generated, a NIOSH-approved respirator (such
as an N95 mask for low-fume environments or a full-face respirator with appropriate
cartridges for higher exposure) is required.[9]

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is critical for safety and regulatory
compliance.

Step-by-Step Handling Protocol

e Preparation and Inspection:

o Before starting, ensure the work area (preferably a chemical fume hood) is clean and
uncluttered.

o Verify that an emergency eyewash station and safety shower are accessible.
o Inspect all PPE for integrity before donning.
e Weighing and Transfer:
o Handle 4-Isopropoxybenzoic acid as a powder solid.[1]
o Carefully weigh the required amount in the fume hood to minimize dust generation.

o Use a spatula for transfers. Avoid scooping directly from the main container to prevent
contamination.
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o Keep the container tightly closed when not in use.[1]

During the Experiment:

o Avoid direct contact with skin and eyes.[1]

o Do not eat, drink, or smoke in the laboratory.[11]

o Wash hands thoroughly after handling the chemical, even if gloves were worn.[1]
Post-Experiment:

o Decontaminate the work surface and any equipment used.

o Carefully remove PPE, avoiding self-contamination.

o Wash hands and any exposed skin with soap and water.[1]

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical attention.[1][4][11]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the
person feels unwell, call a poison center or doctor.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Spill: For small spills, sweep up the solid material and place it into a suitable, labeled
container for disposal.[1][7] Avoid generating dust. Ensure adequate ventilation. For larger
spills, evacuate the area and follow emergency protocols.

Storage and Disposal Plan
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» Storage: Store 4-Isopropoxybenzoic acid in a dry, cool, and well-ventilated place.[1][7]
Keep the container tightly closed and store away from incompatible materials like strong
oxidizing agents.[1][3]

» Disposal: Dispose of waste chemical and contaminated materials (including gloves, wipes,
and containers) in accordance with local, state, and federal regulations.[1] Do not mix with
other waste. The material should be sent to an approved waste disposal plant.[1]

Handling Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 4-
Isopropoxybenzoic acid in a laboratory setting.
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Preparation
- Inspect Work Area (Fume Hood)
- Verify Emergency Equipment
- Don Appropriate PPE

;

Handling
- Weigh and Transfer in Fume Hood
- Keep Container Closed
- Conduct Experiment

Emergency

- Spill or Exposure Occurs

First Aid & Spill Response
- Follow Emergency Procedures
- Seek Medical Attention

After Resolution

y

Post-Experiment
- Decontaminate Surfaces
- Doff PPE Correctly

- Wash Hands
Return to Storage Dispose of Waste
Storage Waste Disposal
- Tightly Closed Container - Collect in Labeled Container
- Cool, Dry, Ventilated Area - Dispose via Approved Plant

Click to download full resolution via product page

Caption: Workflow for handling 4-lIsopropoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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